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Compound of Interest

Compound Name: 4-Hydroxy biphenyl-d5

Cat. No.: B12398755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-

Hydroxybiphenyl-d5. The following procedures are based on established laboratory safety

protocols for hazardous chemical waste.

Disclaimer: The quantitative data and safety information provided below are primarily for the

non-deuterated analogue, 4-Hydroxybiphenyl (CAS 92-69-3), as specific data for the

deuterated compound is not readily available. The disposal procedures outlined are based on

general guidelines for laboratory hazardous waste. It is crucial to consult your institution's

Environmental Health & Safety (EHS) department for specific protocols and regulatory

requirements.

Key Chemical and Physical Properties
The following table summarizes the key properties of 4-Hydroxybiphenyl, the non-deuterated

analogue of 4-Hydroxybiphenyl-d5.
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Property Value

Chemical Formula C₁₂H₁₀O[1][2][3][4]

Molecular Weight 170.21 g/mol [2]

Appearance White to light yellow crystalline solid[1]

Melting Point 164-166 °C

Solubility
Limited solubility in water; soluble in organic

solvents like ethanol and ether.[1]

CAS Number 92-69-3[2][3][4]

Immediate Safety and Handling Precautions
Before handling 4-Hydroxybiphenyl-d5, ensure you are familiar with the following safety

precautions. This compound is considered a hazardous substance.

Personal Protective Equipment (PPE):

Gloves: Wear compatible chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Clothing: Wear a lab coat and appropriate protective clothing to prevent skin exposure.

Handling:

Avoid creating dust.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.
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Step-by-Step Disposal Procedure
The disposal of 4-Hydroxybiphenyl-d5 must be handled as hazardous chemical waste. Do not

dispose of this chemical down the drain or in regular trash.

1. Waste Identification and Segregation:

Labeling: Clearly label the waste container as "Hazardous Waste: 4-Hydroxybiphenyl-d5".

Include the chemical formula and indicate that it is a deuterated compound.

Segregation: Keep this waste stream separate from other chemical wastes, especially strong

oxidizing agents.

2. Waste Collection and Storage:

Container: Use a designated, leak-proof, and chemically compatible container with a secure

lid.

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA.[5]

[6] This area should be away from general lab traffic and incompatible materials.

Container Integrity: Ensure the container is kept closed except when adding waste.[5][6]

3. Arranging for Disposal:

Contact EHS: When the waste container is full or needs to be removed, contact your

institution's Environmental Health & Safety (EHS) department to arrange for a pickup.[7]

Documentation: Complete any required hazardous waste disposal forms provided by your

EHS department.[6]

4. Spill Management:

In case of a spill, evacuate the area if necessary.

Wear appropriate PPE.

Contain the spill using an absorbent material suitable for chemical spills.
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Collect the spilled material and absorbent into a designated hazardous waste container.

Clean the spill area thoroughly.

Report the spill to your EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-Hydroxybiphenyl-d5.
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Disposal Workflow for 4-Hydroxybiphenyl-d5

Preparation & Handling

Waste Collection & Storage

Final Disposal
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Caption: Disposal Workflow for 4-Hydroxybiphenyl-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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